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Compound of Interest

Compound Name: Tco-peg2-tco

Cat. No.: B15546493

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the homobifunctional crosslinker,
TCO-PEG2-TCO. It details the molecule's core structure, physicochemical properties, and its
application in advanced bioconjugation strategies, particularly through the inverse-electron-
demand Diels-Alder (IEDDA) cycloaddition. This document serves as a resource for
professionals engaged in drug development, molecular imaging, and the construction of
complex biomolecular architectures.

Core Concepts and Chemical Structure

TCO-PEG2-TCO is a bioorthogonal crosslinking reagent featuring two trans-cyclooctene (TCO)
moieties connected by a short, hydrophilic polyethylene glycol (PEG) linker containing two
ethylene glycol units. The TCO groups are highly strained alkenes that serve as exceptionally
reactive dienophiles for reaction with tetrazine (Tz) partners.[1] This reaction, known as the
inverse-electron-demand Diels-Alder (IEDDA) cycloaddition, is a cornerstone of "click
chemistry”.[2] It is prized for its extremely fast reaction kinetics, high specificity, and
biocompatibility, as it proceeds rapidly under physiological conditions without the need for a
catalyst.[1][3]

The PEG linker enhances the aqueous solubility of the molecule, reduces steric hindrance, and
can minimize aggregation of the conjugated biomolecules.[2][4] As a homobifunctional linker,
TCO-PEG2-TCO is ideally suited for crosslinking two molecules that have been modified with
tetrazine groups, facilitating the assembly of antibody-drug conjugates (ADCs), hydrogels, or
surface immobilizations.[2]
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Physicochemical Properties

The quantitative data for TCO-PEG2-TCO and related structures are summarized below. Data
for TCO-PEG2-TCO is inferred from its constituent parts, while data for related linkers are
provided for comparison.

= - TCO-PEG2- TCO-PEG2- TCO-PEG2- TCO-PEG2-
roper
S TCO (Inferred) amine[5] acid[6] DBCOJ[7]
Chemical
C24H38N204 Ci5H28N204 CisH25NOs C34H41N30e6
Formula
Molecular Weight 329.4 g/mol (for
434.57 g/mol 300.4 g/mol ) 587.7 g/mol
(MW) acid)
Purity >95% (Typical) >95% >95% (Typical) >95% (Typical)
. DMSO, DMF, DMSO, DMF, DMSO, DMF, DMSO, DMF,
Solubility
DCM DCM DCM DCM
Storage
o -20°C -20°C -20°C -20°C
Condition
White to off-white ~ White to off-white ~ White to off-white ~ White to off-white
Appearance

solid solid solid solid

Note: TCO reagents are not recommended for long-term storage as the TCO moiety can
isomerize to the less reactive cis-cyclooctene (CCO) form.[5][6][7]

Reaction Kinetics

The TCO-tetrazine ligation is renowned for its speed. The second-order rate constants are
among the highest in bioorthogonal chemistry, often orders of magnitude faster than other
methods like copper-catalyzed or strain-promoted alkyne-azide cycloadditions.[3]
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. Second-Order Rate o
Reaction Conditions
Constant (kz2)

TCO - Tetrazine (Typical) ~2000 M~1s71[8] 9:1 Methanol/Water

Buffered Aqueous Solution,

TCO - Tetrazine (Optimized) Up to 73,000 M~1s71[9] 37°C

s-TCO — Tetrazine (Water

(3,300 * 40) x 103 M~1s7110] Aqueous Media
Soluble)

Visualization of Key Processes

Diagrams created using the DOT language provide clear visual representations of the chemical
logic and experimental procedures associated with TCO-PEG2-TCO.

The TCO-Tetrazine IEDDA Reaction

The fundamental reaction involves a [4+2] cycloaddition between the TCO dienophile and a
tetrazine diene, followed by a retro-Diels-Alder reaction that irreversibly releases nitrogen gas,
driving the reaction to completion.[3][8]
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Caption: The inverse-electron-demand Diels-Alder (IEDDA) reaction pathway.
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Experimental Workflow: Crosslinking Two Proteins

This workflow outlines the process of using TCO-PEG2-TCO to crosslink two distinct proteins
(Protein A and Protein B), each of which has been pre-functionalized with a tetrazine moiety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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